Cas no 1705929-98-1 (2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide)

• Product Name: 2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide
• CAS No: 1705929-98-1
• MF: C₂₄H₁₇FN₂O₄S
• MW: 448.466188192368
• CID: 5367124
• Update Time: 2025-06-09

2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide

• Inchi： 1S/C24H17FN2O4S/c25-18-7-3-1-5-16(18)24-27-20(13-32-24)17-6-2-4-8-19(17)26-23(28)12-29-15-9-10-21-22(11-15)31-14-30-21/h1-11,13H,12,14H2,(H,26,28)
• InChI Key： IGMWGGIFGATKOR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CSC(C2=CC=CC=C2F)=N1)(=O)COC1=CC=C2OCOC2=C1

Additional information on 2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide

Professional Introduction to Compound with CAS No. 1705929-98-1 and Product Name: 2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide

The compound with the CAS number 1705929-98-1 and the product name 2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of key functional groups such as the 1,3-benzodioxol-5-yloxy moiety and the thiazole ring suggests a rich chemical diversity that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of this compound make it an attractive candidate for further investigation. Specifically, the fluorophenyl substituent and the acetamide group contribute to its pharmacological profile, potentially enhancing its binding affinity to biological targets. This compound's design aligns with the current trend in drug development towards molecules that exhibit high selectivity and low toxicity.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The combination of the 1,3-benzodioxol-5-yloxy group, which is known for its presence in several bioactive natural products, with the thiazole core, a scaffold frequently found in biologically active compounds, creates a promising platform for medicinal chemists. The fluorophenyl moiety adds another layer of complexity, which could be fine-tuned to optimize pharmacokinetic properties such as solubility and metabolic stability.

Recent studies have highlighted the importance of fluorine-containing compounds in drug development due to their ability to enhance metabolic stability and binding affinity. The incorporation of a fluorophenyl group in this compound could thus contribute to its efficacy by improving its interaction with target proteins. Additionally, the thiazole ring is known to be a key structural element in many drugs used to treat conditions such as infections and inflammation. Its presence in this compound suggests that it may have similar therapeutic applications.

The acetamide group at the N-position is another critical feature that influences the compound's pharmacological properties. Acetamides are commonly found in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In this context, the acetamide moiety in 2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide could play a crucial role in determining its biological activity. Further investigation into this group may reveal novel mechanisms of action that could lead to the development of new therapeutic agents.

From a synthetic chemistry perspective, this compound presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including the introduction of the 1,3-benzodioxol-5-yloxy, thiazole, and fluorophenyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the core framework of the molecule. Additionally, protecting group strategies will be necessary to ensure regioselective functionalization at different sites.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as chemical biology and drug discovery. By studying how this molecule interacts with biological targets, scientists can gain insights into disease mechanisms and develop more effective treatments. Furthermore, its potential as a scaffold for further derivatization opens up avenues for designing new generations of drugs with improved efficacy and safety profiles.

In conclusion, the compound with CAS number 1705929-98-1 and product name 2-(1,3-Benzodioxol-5-yloxy)-N-[2-[2-(2-fluorophenyl)-4-thiazolyl]phenyl]acetamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that additional derivatives will be synthesized and evaluated for their potential medical benefits.